Cas no 956504-56-6 (1-benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde)

1-benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde structure
956504-56-6 structure
Product Name:1-benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde
CAS No:956504-56-6
MF:C16H13N3O
MW:263.293923139572
CID:844679
PubChem ID:2497380
Update Time:2025-09-27

1-benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-BENZYL-3-PYRIDIN-3-YL-1H-PYRAZOLE-4-CARBALDEHYDE
    • 1-benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde
    • DTXSID701332223
    • AB00583460-02
    • 1-benzyl-3-pyridin-3-ylpyrazole-4-carbaldehyde
    • HMS2708E04
    • Z56346837
    • 1-(phenylmethyl)-3-pyridin-3-yl-pyrazole-4-carbaldehyde
    • BDBM47866
    • CHEBI:149826
    • 1-benzyl-3-(3-pyridyl)pyrazole-4-carbaldehyde
    • 1-(phenylmethyl)-3-(3-pyridinyl)-4-pyrazolecarboxaldehyde
    • EN300-16575
    • MLS000772304
    • CHEMBL1548894
    • 956504-56-6
    • AKOS001079838
    • cid_2497380
    • SMR000344540
    • J-504286
    • G19038
    • 1-BENZYL-3-(PYRIDIN-3-YL)PYRAZOLE-4-CARBALDEHYDE
    • MDL: MFCD06356450
    • Inchi: 1S/C16H13N3O/c20-12-15-11-19(10-13-5-2-1-3-6-13)18-16(15)14-7-4-8-17-9-14/h1-9,11-12H,10H2
    • InChI Key: WLALNLLKMJDSEF-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(CC2C=CC=CC=2)N=C1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 263.105862047g/mol
  • Monoisotopic Mass: 263.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 47.8Ų

1-benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde Security Information

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